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Compound of Interest

Compound Name: Sulfabrom-d4

Cat. No.: B12387332 Get Quote

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Sulfabrom-d4, a deuterated analog of the sulfonamide antibiotic Sulfabrom.

Designed for researchers, scientists, and professionals in drug development, this document

details the compound's characteristics, experimental protocols for their determination, and

relevant biological pathways.

Core Physical and Chemical Properties
Sulfabrom-d4 is the deuterated form of Sulfabrom, a long-acting sulfonamide. The

incorporation of deuterium isotopes can offer advantages in metabolic studies and as internal

standards in analytical chemistry.

Data Presentation: Quantitative Properties of Sulfabrom-d4 and Sulfabrom
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Property Sulfabrom-d4 Sulfabrom Source(s)

Molecular Formula C₁₂H₉D₄BrN₄O₂S C₁₂H₁₃BrN₄O₂S [1]

Molecular Weight 361.25 g/mol 357.23 g/mol [1][2]

CAS Number 2374858-36-1 116-45-0 [1][3]

Appearance Solid - -

Color
Off-white to light

yellow
- -

Boiling Point Not available 568.3°C at 760 mmHg [4]

Melting Point Not available Not available [4]

Density Not available 1.653 g/cm³ [4]

Solubility

Soluble in

DMSOSlightly soluble

in methanolSlightly

soluble in water

10 mM in DMSO [2]

Storage Conditions

Powder: -20°C for 3

years, 4°C for 2

yearsIn solvent: -80°C

for 6 months, -20°C

for 1 month

- -

Experimental Protocols
Detailed methodologies for determining key physical properties of Sulfabrom-d4 are outlined

below. These protocols are based on established analytical techniques for organic compounds.

[5][6][7][8][9][10][11][12][13][14]

Determination of Melting Point
The melting point of a solid is a critical indicator of its purity.

Methodology:
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Sample Preparation: A small, finely powdered sample of Sulfabrom-d4 is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower, more precise heating rate (1-

2°C per minute) near the expected melting point.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting) are recorded.

This range is reported as the melting point.

Replicates: The determination is performed in triplicate to ensure accuracy.

Determination of Solubility
Solubility is a fundamental property that influences a compound's formulation and

bioavailability.

Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, methanol, ethanol,

acetone, dimethyl sulfoxide) are selected for testing.

Sample Preparation: A precisely weighed amount of Sulfabrom-d4 (e.g., 1 mg) is placed

into a series of vials.

Solvent Addition: A known volume of each solvent (e.g., 1 mL) is added to the respective

vials.

Equilibration: The vials are agitated (e.g., using a vortex mixer or shaker) at a constant

temperature (e.g., 25°C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

Observation and Quantification: The solutions are visually inspected for undissolved solid.

For quantitative analysis, the saturated solution is filtered, and the concentration of the
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dissolved Sulfabrom-d4 is determined using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) with UV detection.

Data Reporting: Solubility is reported in units such as mg/mL or mol/L.

Visualizations
The following diagrams illustrate the mechanism of action of sulfonamides and a typical

analytical workflow.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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